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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986

(R)-Lansoprazole-d4 is a deuterium-labeled isotopologue of Dexlansoprazole, the
pharmacologically active (R)-enantiomer of Lansoprazole. This stable isotope-labeled
compound serves as an invaluable tool in pharmaceutical research, particularly as an internal
standard for analytical and pharmacokinetic studies. The incorporation of four deuterium atoms
into the benzimidazole ring enhances its utility in mass spectrometry-based assays, allowing for
precise quantification of Lansoprazole and its metabolites in biological matrices. This guide
provides a comprehensive overview of the synthesis and characterization of (R)-
Lansoprazole-d4 for researchers, scientists, and drug development professionals.

Physicochemical Properties and Characterization
Data

Deuterium-labeled (R)-Lansoprazole-d4 exhibits physicochemical properties nearly identical to
its non-deuterated counterpart, with a slight increase in molecular weight due to the presence
of deuterium. The primary application of this labeled compound is as an internal standard in
bioanalytical and pharmacokinetic research, where its distinct mass allows for clear
differentiation from the unlabeled drug.[1]

Table 1. Physicochemical Properties of (R)-Lansoprazole-d4
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Property Value Reference

(R)-2-(((3-Methyl-4-(2,2,2-
trifluoroethox ridin-2-

IUPAC Name )_/)py [1]
yl)methyl)sulfinyl)-1H-

benzo[d]imidazole-4,5,6,7-d4

Dexlansoprazole-d4, R-(+)-
Synonyms [1]
Lansoprazole-d4

CAS Number 1246819-33-9 [2]
Molecular Formula Ci16H10D4F3N302S [3]
Molecular Weight 373.39 g/mol [31[4]
Appearance White solid [5]1[6]
Storage Temperature -20°C [4]

Table 2: Analytical Specifications of Commercially Available (R)-Lansoprazole-d4

Parameter Specification Reference
Chemical Purity (HPLC) >95% [4]
Isotopic Purity (atom % D) 99% [5]

Proposed Synthesis of (R)-Lansoprazole-d4

While a specific, detailed experimental protocol for the synthesis of (R)-Lansoprazole-d4 is not
extensively documented in publicly available literature, a plausible synthetic route can be
devised based on established methods for the synthesis of Lansoprazole and other related
proton pump inhibitors.[7] The proposed synthesis involves a multi-step process, beginning
with the deuteration of a suitable benzimidazole precursor, followed by coupling with the
pyridinylmethyl moiety and subsequent asymmetric oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Characterization of (R)-Lansoprazole-d4:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140986#synthesis-and-characterization-of-r-
lansoprazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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